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Compound of Interest

Compound Name: Chlozolinate

CAS No.: 72391-46-9

Cat. No.: B1210285 Get Quote

Mechanisms, Toxicology, and Analytical
Frameworks
Executive Summary
Chlozolinate (Ethyl 3-(3,5-dichlorophenyl)-5-methyl-2,4-dioxo-1,3-oxazolidine-5-carboxylate) is

a dicarboximide fungicide primarily utilized for the control of Botrytis, Sclerotinia, and Monilia

species.[1][2][3] While its agricultural utility is well-documented, its relevance to the scientific

community extends into endocrine toxicology and osmotic signal transduction research.

This monograph synthesizes the compound's physicochemical properties with its molecular

mechanism of action—specifically its interference with the fungal High Osmolarity Glycerol

(HOG) pathway—and details the anti-androgenic toxicity profile that necessitates rigorous

safety monitoring. Furthermore, we provide validated analytical frameworks for its quantification

in complex matrices.

Physicochemical Profile
The lipophilic nature of chlozolinate (LogP 3.15) dictates its environmental behavior and

extraction protocols. It is rapidly hydrolyzed in alkaline conditions, a critical factor when

designing stability studies or residue analysis workflows.
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Property Value
Relevance to Experimental
Design

CAS Number 84332-86-5 Unique Identifier

Molecular Formula C₁₃H₁₁Cl₂NO₅
Mass Spectrometry precursor

ion selection

Molecular Weight 332.14 g/mol Calculation of molar dosage

Melting Point 112.6 °C Solid-state characterization

Vapor Pressure 0.013 mPa (25°C)

Low volatility; suitable for GC

with derivatization or direct

injection

LogP (Kow) 3.15

High lipophilicity; requires

organic solvents (e.g., Ethyl

Acetate) for extraction

Solubility (Water) ~2 mg/L

Poor aqueous solubility;

requires carrier solvents

(DMSO/Acetone) for in vitro

assays

Mechanism of Action: Osmotic Signal Transduction
Core Concept: Unlike sterol biosynthesis inhibitors (SBIs), chlozolinate acts by disrupting the

osmotic pressure regulation within fungal cells.

The Molecular Target: Histidine Kinase
Research indicates that dicarboximides, including chlozolinate, target the Group III Histidine

Kinase (HK) (orthologs of Os-1 in Neurospora crassa or Nik-1). This kinase is the upstream

sensor for the High Osmolarity Glycerol (HOG) MAP kinase pathway.

Normal Function: Under osmotic stress, the HK sensor phosphorylates the HOG pathway

(Ypd1 -> Ssk1 -> Ssk2/22 -> Pbs2 -> Hog1), leading to glycerol synthesis and cellular

adaptation.
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Chlozolinate Interference: The fungicide induces "wrong" signaling, causing the

hyperactivation of the HOG pathway even in the absence of osmotic stress. This results in

excessive energy expenditure, glycerol accumulation, and cell wall instability, leading to

fungal death.

Visualization: HOG Pathway Interference
The following diagram illustrates the signal transduction cascade and the point of

dicarboximide intervention.
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Caption: Chlozolinate induces aberrant signaling in the Histidine Kinase sensor, leading to

lethal hyperactivation of the HOG MAPK cascade.

Toxicology & Endocrine Disruption
For drug development professionals, the toxicological profile of chlozolinate serves as a model

for anti-androgenic compounds.

Endocrine Disruption Mechanism
Chlozolinate, like its structural analog vinclozolin, acts as an Androgen Receptor (AR)

antagonist.

Binding: Metabolites of chlozolinate competitively bind to the AR, preventing the binding of

endogenous androgens (testosterone/DHT).

Consequence: In developmental toxicology studies, this blockade during the critical window

of sexual differentiation leads to demasculinization of male offspring (e.g., reduced

anogenital distance, hypospadias).

Metabolic Activation
It is critical to note that the parent compound often undergoes hydrolysis to active metabolites

which may possess higher affinity for the AR than the parent.

Degradation Pathway:

Hydrolysis: Loss of the ethoxycarbonyl group.

Decarboxylation: Formation of 3-(3,5-dichlorophenyl)-5-methyloxazolidine-2,4-dione.[2]

Ring Cleavage: Formation of 3,5-dichloroaniline derivatives (toxicophore).
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Caption: Metabolic degradation pathway of Chlozolinate yielding potentially toxic anilide

derivatives.

Analytical Methodologies
Precise quantification is required for residue monitoring and pharmacokinetic studies. The

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by GC-

MS/MS is the industry standard due to the compound's volatility and non-polar nature.

Protocol: QuEChERS Extraction & GC-MS/MS
Objective: Isolate Chlozolinate from biological or plant matrices with a Limit of Quantification

(LOQ) of 0.01 mg/kg.

Step-by-Step Methodology:

Homogenization: Weigh 10g of sample into a 50mL centrifuge tube.

Extraction: Add 10mL Acetonitrile (or Ethyl Acetate for higher lipid content).

Salting Out: Add 4g MgSO₄ and 1g NaCl. Vortex vigorously for 1 minute to induce phase

separation.

Centrifugation: Centrifuge at 3000 rpm for 5 minutes.

Dispersive Solid Phase Extraction (d-SPE): Transfer an aliquot of the supernatant to a tube

containing PSA (Primary Secondary Amine) to remove organic acids and sugars.

Analysis: Inject 1µL into GC-MS/MS.

Instrument Parameters (Agilent 7010B Triple Quad recommended):

Column: HP-5ms Ultra Inert (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.2 mL/min.

Inlet Temp: 250°C (Splitless).

MRM Transitions:
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Quantifier: 331 -> 187
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Caption: Optimized QuEChERS extraction workflow for Chlozolinate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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